5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid

• IUPAC Name: 5-methoxycarbonylbicyclo[3.1.1]heptane-1-carboxylate
• InChI: InChI=1S/C10H14O4/c1-14-8(13)10-4-2-3-9(5-10,6-10)7(11)12/h2-6H2,1H3,(H,11,12)/p-1
• InChI Key: XBHAKHGDPDKVAY-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C12CCCC(C1)(C2)C(=O)[O-]
• Molecular Formula: C10H13O4-
• DSSTOX Substance ID: DTXSID10763275
• Molecular Weight: 197.21 g/mol
• CAS RN: 110371-28-3

Description

5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid is a chemical compound with the molecular weight of 198.22. Its IUPAC name is the same as its common name.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14O4/c1-14-8(13)10-4-2-3-9(5-10,6-10)7(11)12/h2-6H2,1H3,(H,11,12). This code provides a detailed description of the molecule’s structure and stereochemistry.

Physical And Chemical Properties Analysis

This compound appears as a white to yellow solid.

Scientific Research Applications

Stereochemical Analysis

Research into the stereochemical properties of bicyclic compounds related to 5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid has demonstrated the utility of gas chromatographic techniques for determining the absolute configuration of secondary alcohols and ketones within this chemical class. This work highlights the importance of chiral reagents and capillary columns in resolving enantiomers, offering insights into stereochemistry that could be crucial for developing new pharmaceuticals or materials (Yamazaki & Maeda, 1986).

Photophysical and Photochemical Properties

In the study of photophysical and photochemical behaviors, a derivative of this compound was synthesized to explore intramolecular electron transfer and triplet energy transfer. This research provides valuable data for understanding the interaction between light and certain chemical structures, potentially contributing to the development of novel photochemical reactions and materials (Tung et al., 1997).

Conformational Studies

The crystal structure analysis of conformationally restricted aspartic acid analogues featuring the bicyclo[2.2.1]heptane skeleton has offered significant insights into molecular conformation. These studies are fundamental for designing more effective and selective drugs by understanding how molecular shape affects biological activity (Buñuel et al., 1997).

Catalytic and Synthetic Applications

Research into the catalytic potential of bicyclic compounds similar to this compound has revealed their effectiveness in aldol reactions. This work not only provides a deeper understanding of the influence of acid geometry on reaction outcomes but also opens new avenues for the use of these compounds in organic synthesis (Armstrong et al., 2009).

Material Science and Polymers

A series of new alicyclic polymers based on cycloaliphatic co- and terpolymers, which include derivatives of this compound, has been developed for 193 nm photoresist materials. This research is crucial for advancing materials science, particularly in creating more efficient photoresist materials for semiconductor manufacturing (Okoroanyanwu et al., 1998).

Safety and Hazards

The compound is known to cause skin irritation and serious eye irritation. Therefore, it is recommended to wear protective gloves, eye protection, and face protection when handling this compound. If it comes into contact with the skin, wash with plenty of water. If eye irritation persists, seek medical advice.

Mechanism of Action

Biochemical Pathways

There is currently no available information on the biochemical pathways affected by 5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown .